Cas no 1807204-27-8 (Methyl 3-chloro-2-cyano-4-hydroxybenzoate)

• Product Name: Methyl 3-chloro-2-cyano-4-hydroxybenzoate
• CAS No: 1807204-27-8
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 4795318
• Update Time: 2025-07-23

Methyl 3-chloro-2-cyano-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-cyano-4-hydroxybenzoate

• Inchi： 1S/C9H6ClNO3/c1-14-9(13)5-2-3-7(12)8(10)6(5)4-11/h2-3,12H,1H3
• InChI Key： HZAKUZUGUABFIB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(=O)OC)=C1C#N)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Additional information on Methyl 3-chloro-2-cyano-4-hydroxybenzoate

Comprehensive Overview of Methyl 3-chloro-2-cyano-4-hydroxybenzoate (CAS No. 1807204-27-8)

Methyl 3-chloro-2-cyano-4-hydroxybenzoate (CAS No. 1807204-27-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring a chloro, cyano, and hydroxy functional group arrangement, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₆ClNO₃, highlights its potential for modular derivatization, a topic frequently searched by researchers exploring drug discovery scaffolds and crop protection agents.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of Methyl 3-chloro-2-cyano-4-hydroxybenzoate. Laboratories are investigating solvent-free or catalytic methods to reduce environmental impact, aligning with the sustainable synthesis queries prevalent in academic databases. The compound’s cyano group offers reactivity for nucleophilic additions, while the hydroxybenzoate backbone echoes motifs found in natural antioxidants—a connection often explored in nutraceutical research forums.

Analytical characterization of CAS 1807204-27-8 typically involves HPLC-MS and NMR spectroscopy, techniques frequently discussed in analytical method development communities. The chloro-substitution at the 3-position influences its electronic distribution, a feature relevant to QSAR modeling studies—a hot topic in computational chemistry circles. Patent literature suggests applications in photoactive materials, correlating with rising searches for organic semiconductors.

Storage recommendations for this compound emphasize protection from moisture due to its ester hydrolysis susceptibility, a practical consideration often queried in chemical storage guidelines. While not classified as hazardous, proper handling protocols are advised—consistent with laboratory safety best practices widely searched by early-career chemists. The compound’s melting point (reported ~150–155°C) and solubility profile in polar aprotic solvents are frequently cited in process chemistry discussions.

Emerging applications of Methyl 3-chloro-2-cyano-4-hydroxybenzoate include its use as a precursor for heterocyclic compounds, particularly in azole synthesis—a trending subject in medicinal chemistry publications. Its structural similarity to salicylate derivatives has prompted investigations into enzyme inhibition potential, connecting to popular biochemical probe research. Suppliers often highlight its role in high-value intermediate production, a key phrase in fine chemical procurement searches.

Regulatory status varies by region, with most jurisdictions requiring standard chemical compliance documentation—a frequently searched term in industrial chemical trade platforms. The compound’s stability under inert atmospheres makes it suitable for multistep synthesis workflows, a practical advantage noted in organic synthesis optimization case studies. Recent publications have explored its use in metal-organic frameworks (MOFs), aligning with nanotechnology trends.

In formulation science, the methyl ester moiety of CAS 1807204-27-8 allows for controlled release properties, a feature discussed in formulation chemistry webinars. Its UV absorption characteristics (λ_max ~290 nm) interest researchers developing light-stabilizing additives, another trending search term. Quality control protocols typically specify ≥98% purity, reflecting pharmaceutical intermediate standards commonly referenced in GMP chemical discussions.

The compound’s structure-activity relationship (SAR) continues to be explored through parallel synthesis approaches, a technique dominating combinatorial chemistry literature. Its benzoate core shares homology with botanical secondary metabolites, linking to natural product mimicry studies—a growing interdisciplinary field. Technical datasheets emphasize compatibility with Pd-catalyzed couplings, addressing frequent queries about cross-coupling reactions in synthetic forums.

Industrial-scale production of Methyl 3-chloro-2-cyano-4-hydroxybenzoate requires careful waste stream management, particularly for cyanide byproducts—a subject covered in chemical manufacturing sustainability reports. Academic interest persists in its crystal polymorphism behavior, relevant to pharmaceutical solid-state research. The compound’s logP value (~1.8) makes it a candidate for bioavailability enhancement strategies, a focus area in preformulation studies.

Future research directions may explore its electrochemical properties for energy storage applications, connecting to organic battery materials innovation trends. The ortho-substitution pattern presents steric considerations valuable for molecular imprinting studies—another emerging search topic. As synthetic methodologies advance, this compound’s role in click chemistry applications continues to be evaluated, reflecting the dynamic nature of modern chemical research.